Cas no 14046-56-1 (4-Amino-4-cyanobutanoic Acid)

• Product Name: 4-Amino-4-cyanobutanoic Acid
• CAS No: 14046-56-1
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 222142
• PubChem ID: 440769
• Update Time: 2025-10-29

4-Amino-4-cyanobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-amino-4-cyano-
• 4-amino-4-cyanobutanoic acid
• Butyric acid, 4-amino-4-cyano-
• DTXSID70930845
• 4-Amino-4-cyanobutyric acid
• Q27103724
• 4-amino-4-cyano-butanoic acid
• SCHEMBL1988711
• 14046-56-1
• LMFA01100037
• AKOS006365730
• gamma-amino-gamma-cyanobutanoic acid
• CHEBI:28474
• C05715
• 4-Amino-4-cyanobutanoicAcid
• Butanoic acid, 4-amino-4-cyano-
• gamma-Amino-gamma-cyanobutanoate
• 4-Amino-4-cyanobutanoic Acid

• Inchi： 1S/C5H8N2O2/c6-3-4(7)1-2-5(8)9/h4H,1-2,7H2,(H,8,9)
• InChI Key： DXWQLTOXWVWMOH-UHFFFAOYSA-N
• SMILES： OC(CCC(C#N)N)=O

Computed Properties

• Exact Mass: 128.05864
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 87.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-4-cyanobutanoic Acid

Recent Advances in the Research of 4-Amino-4-cyanobutanoic Acid (CAS: 14046-56-1)

4-Amino-4-cyanobutanoic Acid (CAS: 14046-56-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its amino and cyano functional groups, has been the subject of numerous studies due to its potential applications in drug development, enzyme inhibition, and metabolic pathway modulation. Recent research has focused on elucidating its biochemical properties, synthetic pathways, and therapeutic potential, making it a valuable candidate for further investigation.

One of the key areas of interest is the role of 4-Amino-4-cyanobutanoic Acid in the synthesis of gamma-aminobutyric acid (GABA) analogs. GABA is a major inhibitory neurotransmitter in the central nervous system, and its analogs have been explored for their potential in treating neurological disorders such as epilepsy, anxiety, and Parkinson's disease. Recent studies have demonstrated that 4-Amino-4-cyanobutanoic Acid can serve as a precursor in the synthesis of novel GABAergic compounds with improved pharmacokinetic properties and reduced side effects.

In addition to its role in GABA analog synthesis, 4-Amino-4-cyanobutanoic Acid has been investigated for its potential as an enzyme inhibitor. Researchers have identified its ability to selectively inhibit certain enzymes involved in metabolic pathways, which could be leveraged for the development of targeted therapies for metabolic disorders and cancers. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on glutamate decarboxylase, an enzyme implicated in the pathogenesis of several neurological conditions.

The synthetic pathways for 4-Amino-4-cyanobutanoic Acid have also been a focus of recent research. Advances in green chemistry and biocatalysis have enabled more efficient and environmentally friendly methods for its production. A 2022 study in Organic Process Research & Development reported a novel enzymatic synthesis route that significantly reduces the use of hazardous reagents and improves yield, making the compound more accessible for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of 4-Amino-4-cyanobutanoic Acid-based therapies. Issues such as bioavailability, stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its therapeutic potential make it a compelling area of study for researchers in the chemical biology and pharmaceutical fields.

In conclusion, 4-Amino-4-cyanobutanoic Acid (CAS: 14046-56-1) represents a promising compound with diverse applications in drug development and enzyme inhibition. Recent studies have shed light on its biochemical properties, synthetic pathways, and therapeutic potential, paving the way for future research and clinical applications. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutics for neurological and metabolic disorders.